Cas no 221141-78-2 (1-Tert-Butyl 3-methyl 4-phenylpiperidine-1,3-dicarboxylate)

• Product Name: 1-Tert-Butyl 3-methyl 4-phenylpiperidine-1,3-dicarboxylate
• CAS No: 221141-78-2
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 4822729
• Update Time: 2025-10-29

1-Tert-Butyl 3-methyl 4-phenylpiperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 3-methyl 4-phenylpiperidine-1,3-dicarboxylate
• N-Tertbutoxycarbonyl-4-phenyl-3-(carbomethoxy)-piperidine
• 1-O-tert-butyl 3-O-methyl 4-phenylpiperidine-1,3-dicarboxylate
• 1-Tert-Butyl 3-methyl 4-phenylpiperidine-1,3-dicarboxylate

• Inchi： 1S/C18H25NO4/c1-18(2,3)23-17(21)19-11-10-14(13-8-6-5-7-9-13)15(12-19)16(20)22-4/h5-9,14-15H,10-12H2,1-4H3
• InChI Key： MPOWMBDKUWMAPX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2C=CC=CC=2)C(C(=O)OC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 423
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-Tert-Butyl 3-methyl 4-phenylpiperidine-1,3-dicarboxylate

Professional Introduction to 1-Tert-Butyl 3-methyl 4-phenylpiperidine-1,3-dicarboxylate (CAS No: 221141-78-2)

1-Tert-butyl 3-methyl 4-phenylpiperidine-1,3-dicarboxylate, identified by its CAS number 221141-78-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The structural features of 1-Tert-butyl 3-methyl 4-phenylpiperidine-1,3-dicarboxylate include a tert-butyl group at the 1-position, a methyl group at the 3-position, and a phenyl group at the 4-position, along with two carboxylate groups at the 1 and 3 positions. These substituents contribute to its unique chemical properties and potential biological activities.

The synthesis of 1-Tert-butyl 3-methyl 4-phenylpiperidine-1,3-dicarboxylate involves multi-step organic reactions, typically starting from commercially available precursors such as piperidine derivatives. The introduction of the tert-butyl and methyl groups enhances the lipophilicity of the molecule, which is often a critical factor in drug design for improving membrane permeability and bioavailability. Additionally, the phenyl group can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, influencing the compound's binding affinity to biological targets.

In recent years, there has been growing interest in piperidine-based compounds due to their diverse pharmacological profiles. The structural motif of piperidine is widely found in many approved drugs, including antipsychotics, antihistamines, and antiviral agents. The presence of carboxylate groups in 1-Tert-butyl 3-methyl 4-phenylpiperidine-1,3-dicarboxylate suggests potential for salt formation, which can further modulate its solubility and pharmacokinetic properties.

One of the most compelling aspects of 1-Tert-butyl 3-methyl 4-phenylpiperidine-1,3-dicarboxylate is its potential as a scaffold for drug discovery. Researchers have been exploring its derivatives to identify novel bioactive molecules with therapeutic applications. For instance, modifications to the substituents or the introduction of additional functional groups can lead to compounds with enhanced potency or selectivity against specific biological targets. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop new treatments for various diseases.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing piperidine-based drugs. By systematically varying the substituents on the piperidine ring, scientists can fine-tune the pharmacological properties of these compounds. For example, studies have shown that substituents at certain positions can significantly influence binding affinity to enzymes or receptors. The tert-butyl group in 1-Tert-butyl 3-methyl 4-phenylpiperidine-1,3-dicarboxylate may contribute to steric hindrance around critical binding sites, potentially enhancing selectivity over off-target interactions.

The carboxylate groups in this compound also open up possibilities for further chemical modifications. For instance, they can be used to form esters or amides with other bioactive molecules, creating prodrugs that release active ingredients in vivo under specific conditions. This approach has been successfully employed in drug development to improve bioavailability or target specificity.

Another area of interest is the potential use of 1-Tert-butyl 3-methyl 4-phenylpiperidine-1,3-dicarboxylate as an intermediate in the synthesis of more complex pharmaceuticals. Its well-defined structure and functional groups make it a valuable building block for constructing larger molecules with tailored properties. Such intermediates are often essential in multi-step synthetic routes that require precise control over reaction outcomes.

The pharmaceutical industry continually seeks innovative compounds that can address unmet medical needs. Piperidine derivatives like 1-Tert-butyl 3-methyl 4-phenylpiperidine-1,3-dicarboxylate represent a promising class of molecules with diverse therapeutic potential. As research progresses, new applications and uses for this compound are likely to emerge, driven by advances in synthetic chemistry and computational drug design.

In conclusion,1-Tert-butyl 3-methyl 4-phenylpiperidine-1,3-dicarboxylate (CAS No: 221141-78-2) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features and functional groups make it an attractive scaffold for designing novel bioactive molecules. Continued exploration of its derivatives and synthetic applications will likely yield valuable insights into new therapeutic strategies and treatments for various diseases.